Cas no 1357476-67-5 (4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine)

• Product Name: 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine
• CAS No: 1357476-67-5
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD22393679
• CID: 1005551
• PubChem ID: 71682810
• Update Time: 2025-11-01

4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine
• QC-9880
• AC-31962
• AS-42311
• SCHEMBL15801545
• 1357476-67-5
• DTXSID401216220
• EN300-7393157
• AKOS022186385
• AMY14702
• SY034325
• MFCD22393679
• CS-0041566
• 4-bromo-2-(2,2,2-trifluoro-1,1-dimethyl-ethyl)pyridine
• 4-Bromo-2-(2,2,2-trifluoro-1,1-dimethylethyl)pyridine

• MDL： MFCD22393679
• Inchi： 1S/C9H9BrF3N/c1-8(2,9(11,12)13)7-5-6(10)3-4-14-7/h3-5H,1-2H3
• InChI Key： XAQNICQGPIHIIH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)C(C)(C)C(F)(F)F

Computed Properties

• Exact Mass: 266.98700
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Boiling Point: 209.3±40.0°C
• PSA: 12.89000
• LogP: 3.68400

4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine Security Information

• Storage Condition：Sealed in dry,2-8°C(BD265989)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine

4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine: A Comprehensive Overview

4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine, also known by its CAS number 1357476-67-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl group and a bromine substituent. The combination of these functional groups imparts distinctive chemical properties, making it an essential component in modern chemical synthesis and research.

The pyridine ring serves as the core structure of this compound, providing a stable aromatic system that facilitates various chemical reactions. The substitution pattern on the pyridine ring is critical to its reactivity and selectivity. Specifically, the bromine atom at the 4-position and the trifluoromethyl group at the 2-position create a highly functionalized molecule with potential for further derivatization. Recent studies have highlighted the importance of such substituted pyridines in drug discovery and material synthesis due to their ability to act as versatile building blocks.

The trifluoromethyl group attached to the pyridine ring introduces significant electronic effects into the molecule. This group is known for its electron-withdrawing nature, which can influence the reactivity of neighboring atoms. In particular, the presence of this group enhances the electrophilicity of the pyridine nitrogen, making it more susceptible to nucleophilic attack in certain reactions. This property has been exploited in recent research to develop novel catalytic systems and intermediates for organic synthesis.

One of the most promising applications of 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine lies in its use as an intermediate in pharmaceutical chemistry. The bromine substituent at the 4-position allows for easy substitution reactions, enabling chemists to introduce a wide range of functional groups into the molecule. This flexibility has made it a valuable precursor in the synthesis of bioactive compounds with potential therapeutic applications.

Recent advancements in green chemistry have also led to innovative methods for synthesizing this compound. Traditionally, such substituted pyridines were synthesized through multi-step processes involving hazardous reagents. However, modern techniques now employ more environmentally friendly approaches, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve efficiency but also reduce waste and energy consumption.

In addition to its role in pharmaceuticals, 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an electron-deficient component in π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The study of this compound has also contributed to our understanding of fluorinated aromatic systems. Fluorination is a key strategy in modern drug design due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. By incorporating trifluoromethyl groups into aromatic systems like pyridines, chemists can create molecules with enhanced stability and selectivity.

From a toxicological perspective, recent studies have focused on assessing the safety profile of 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine. While preliminary data suggest that it exhibits low acute toxicity under standard testing conditions, further research is needed to evaluate its long-term effects on human health and the environment.

In conclusion, 4-Bromo-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial development. As our understanding of this compound continues to grow, so too will its potential impact on fields ranging from medicine to materials science.